Cas no 2171688-15-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid
• CAS No: 2171688-15-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6597439
• PubChem ID: 165804452
• Update Time: 2025-10-13

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetyl]azetidine-2-carboxylic acid
• 2171688-15-4
• EN300-1519359

• Inchi： 1S/C28H26N2O5/c1-17-10-12-18(13-11-17)25(26(31)30-15-14-24(30)27(32)33)29-28(34)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23-25H,14-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： SIKMRHVAMACEQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(C)=CC=1)C(N1CCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic Acid (CAS No. 2171688-15-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid, identified by its CAS number 2171688-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a 4-methylphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The Fmoc protecting group is particularly noteworthy as it is commonly employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes the compound a potential intermediate in the synthesis of peptidomimetics and other biologically active peptides. The azetidine ring, a five-membered heterocyclic structure, introduces conformational constraints that can influence the biological activity of the molecule. Additionally, the 4-methylphenyl group, which is a substituted benzene ring, contributes to the compound's hydrophobicity and may play a role in its interaction with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The structural motif of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid aligns well with this trend. For instance, studies have demonstrated that azetidine derivatives exhibit promising pharmacological properties, including antimicrobial and anti-inflammatory effects. The combination of these structural features suggests that this compound may possess unique therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl group can be used to facilitate solid-phase peptide synthesis (SPPS), allowing for the efficient construction of complex peptide analogs. This approach has been successfully employed in the design of peptidomimetics that mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation.

Furthermore, the presence of the 4-methylphenyl group may enhance the compound's binding affinity to biological targets by increasing hydrophobic interactions. This is particularly relevant in the context of protein-ligand interactions, where hydrophobic patches often play a crucial role in determining binding affinity. By leveraging these structural features, researchers can design molecules with optimized pharmacokinetic profiles and improved target engagement.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group typically begins with the protection of an amine function, followed by coupling with an appropriate carboxylic acid derivative. Subsequent steps involve ring closure to form the azetidine moiety and further functionalization to introduce the 4-methylphenyl group.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for drug development. Its unique structural features make it suitable for various therapeutic areas, including oncology, immunology, and neurology. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease pathways.

The use of computational methods has also been instrumental in understanding the potential biological activity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid. Molecular docking studies have been employed to predict how this molecule might interact with target proteins. These studies have provided valuable insights into its binding mode and have helped guide further optimization efforts.

Additionally, advances in synthetic chemistry have enabled the preparation of libraries of related compounds for high-throughput screening (HTS). This approach allows researchers to rapidly identify novel analogs with enhanced potency and selectivity. By combining traditional synthetic methods with modern techniques such as flow chemistry and automated synthesis platforms, it is possible to efficiently generate diverse chemical scaffolds for drug discovery.

The future prospects for 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid are promising. Ongoing research aims to further refine its structure to improve its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetylazetidine-2-carboxylic acid (CAS No. 2171688-15-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics for various diseases.